Cas no 40607-84-9 (Hexanoic acid,2-methyl-, anhydride with 2-methylhexanoic acid)

Hexanoic acid,2-methyl-, anhydride with 2-methylhexanoic acid is a mixed anhydride derived from 2-methylhexanoic acid. This compound is primarily utilized in organic synthesis, particularly in acylation reactions, where it serves as an efficient acylating agent due to its reactivity and selectivity. Its structure allows for controlled reaction conditions, minimizing side products. The anhydride form enhances stability and handling compared to the free acid, making it suitable for industrial and laboratory applications. It is commonly employed in the production of esters, amides, and other derivatives, offering consistent performance in fine chemical synthesis. Proper storage under anhydrous conditions is recommended to maintain its integrity.
Hexanoic acid,2-methyl-, anhydride with 2-methylhexanoic acid structure
40607-84-9 structure
Product Name:Hexanoic acid,2-methyl-, anhydride with 2-methylhexanoic acid
CAS No:40607-84-9
MF:C14H26O3
MW:242.354444980621
CID:327042
PubChem ID:46779057
Update Time:2025-11-02

Hexanoic acid,2-methyl-, anhydride with 2-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,2-methyl-, anhydride with 2-methylhexanoic acid
    • 2-METHYLHEXANOIC ANHYDRIDE
    • 2-methylhexanoyl 2-methylhexanoate
    • Hexanoicacid,2-methyl-,anhydride (9CI)
    • DTXSID50675469
    • SCHEMBL1739770
    • 40607-84-9
    • AKOS025396820
    • 2-Methylhexanoicanhydride
    • MDL： MFCD08436106
    • Inchi： 1S/C14H26O3/c1-5-7-9-11(3)13(15)17-14(16)12(4)10-8-6-2/h11-12H,5-10H2,1-4H3
    • InChI Key： KRFHNSRRDDKHDT-UHFFFAOYSA-N
    • SMILES： O(C(C(C)CCCC)=O)C(C(C)CCCC)=O

Computed Properties

  • Exact Mass: 242.18800
  • Monoisotopic Mass: 242.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 3.70880

Hexanoic acid,2-methyl-, anhydride with 2-methylhexanoic acid Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Hexanoic acid,2-methyl-, anhydride with 2-methylhexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM315208-25g
2-Methylhexanoic anhydride
 40607-84-9 95%
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